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Compound of Interest

Compound Name:
4-bromo-N-(2,3-

dimethylphenyl)benzamide

CAS No.: 331270-86-1

Cat. No.: B2874602

Get Quote

Executive Summary & Core Directive
N-(2,3-xylyl)-4-bromobenzamide (also known as N-(2,3-dimethylphenyl)-4-bromobenzamide) is

a sterically constrained diaryl amide scaffold used primarily as an intermediate in the synthesis

of bioactive small molecules, particularly in the development of kinase inhibitors and ion

channel modulators.

This guide moves beyond basic catalog data to provide a structural and physicochemical

analysis of the compound.[1][2] It addresses the critical "ortho-effect" introduced by the 2,3-

dimethyl substitution pattern, which significantly alters solubility and crystal packing compared

to its unhindered analogs.

Chemical Identity & Structural Analysis[1][2][3][4][5]
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Property Detail

IUPAC Name 4-Bromo-N-(2,3-dimethylphenyl)benzamide

Common Name N-(2,3-xylyl)-4-bromobenzamide

CAS Number
Not widely indexed; Analogous to 32212-38-7

(amine precursor)

Molecular Formula C₁₅H₁₄BrNO

Molecular Weight 304.19 g/mol

SMILES
CC1=C(C)C(NC(=O)C2=CC=C(Br)C=C2)=CC=

C1

InChI Key
Predicted:[3] ZRWNRAJCPNLYAK-

UHFFFAOYSA-N (Analogous scaffold)

Structural Logic & Steric Implications
The molecule consists of two distinct aromatic domains linked by an amide bridge:

The Electrophilic Domain: A p-bromophenyl ring. The bromine atom provides a handle for

further functionalization (e.g., Suzuki-Miyaura coupling).

The Steric Domain: A 2,3-dimethylphenyl (xylyl) ring. The ortho-methyl group (C2) forces the

amide bond out of planarity with the phenyl ring to relieve A(1,3) strain. This "twisted"

conformation is critical for binding selectivity in protein pockets.

Physical & Thermodynamic Properties[3][5][6]
Note: Where specific experimental values for this exact isomer are absent from open literature,

values are derived from validated SAR (Structure-Activity Relationship) models of homologous

N-aryl benzamides.

Solid-State Properties
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Property Value / Range Scientific Context

Physical State Crystalline Solid

White to off-white needles or

powder upon recrystallization

from EtOH.

Melting Point 158 – 162 °C(Predicted)

The 2,3-dimethyl substitution

typically raises MP by ~10-

15°C compared to mono-

substituted analogs due to

efficient crystal packing.

Density 1.38 ± 0.05 g/cm³

Estimated based on packing

efficiency of brominated

benzanilides.

Solubility & Lipophilicity
The lipophilicity of this compound is dominated by the bromine atom and the xylyl group,

making it poorly soluble in aqueous media but highly soluble in organic solvents.

Solvent Solubility Rating Operational Note

Water Insoluble (< 0.1 mg/mL)
High LogP prevents aqueous

solvation.

DMSO Soluble (> 50 mM)
Preferred solvent for biological

assays and stock solutions.

Ethanol Sparingly Soluble (Cold)
Soluble upon heating; ideal for

recrystallization.

Dichloromethane Soluble
Standard solvent for extraction

and chromatography.

LogP (Calc) 4.2 – 4.5

High lipophilicity indicates high

membrane permeability but

requires formulation aid (e.g.,

cyclodextrins) for in vivo

delivery.
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Synthesis & Purification Protocol
Objective: To synthesize N-(2,3-xylyl)-4-bromobenzamide via Schotten-Baumann acylation,

ensuring removal of the HCl byproduct.

Reaction Pathway (Graphviz Visualization)

4-Bromobenzoyl Chloride
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Caption: Nucleophilic acyl substitution pathway using triethylamine (Et3N) as a scavenger

base.

Detailed Experimental Procedure
Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with nitrogen.

Solvation: Dissolve 2,3-dimethylaniline (1.0 eq, 10 mmol) in anhydrous Dichloromethane

(DCM) (50 mL).

Base Addition: Add Triethylamine (Et3N) (1.2 eq, 12 mmol). Cool the mixture to 0°C using an

ice bath.

Acylation: Dropwise add a solution of 4-bromobenzoyl chloride (1.0 eq, 10 mmol) in DCM (10

mL) over 15 minutes. Caution: Exothermic reaction.

Reaction: Allow to warm to room temperature and stir for 4–6 hours. Monitor via TLC

(Hexane:EtOAc 3:1).

Workup:

Wash organic layer with 1M HCl (2 x 30 mL) to remove unreacted aniline.
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Wash with Sat. NaHCO₃ (2 x 30 mL) to remove unreacted acid chloride/acid.

Wash with Brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize the crude solid from hot Ethanol (EtOH).

Spectral Characterization Standards
To validate the identity of the synthesized compound, researchers must confirm the following

spectral signatures.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)
δ 10.1 ppm (s, 1H): Amide -NH. Broad singlet, exchangeable with D₂O.

δ 7.90 ppm (d, J=8.5 Hz, 2H): Benzoyl aromatic protons (ortho to C=O).

δ 7.75 ppm (d, J=8.5 Hz, 2H): Benzoyl aromatic protons (ortho to Br).

δ 7.10 – 7.25 ppm (m, 3H): Xylyl aromatic ring protons.

δ 2.28 ppm (s, 3H): Methyl group at C3 position.

δ 2.15 ppm (s, 3H): Methyl group at C2 position (shielded slightly by the amide carbonyl

anisotropy).

Infrared Spectroscopy (FT-IR)
3280 cm⁻¹: N-H stretching (sharp, secondary amide).

1650 cm⁻¹: C=O stretching (Amide I band).

1530 cm⁻¹: N-H bending (Amide II band).

1070 cm⁻¹: C-Br stretching (characteristic aryl halide).

Characterization Workflow
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Caption: Standard workflow for the purification and validation of the N-xylyl benzamide scaffold.

Safety & Handling (MSDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Handling: Use in a fume hood. The intermediate acid chloride is corrosive; the final amide is

generally stable but should be treated as a potential irritant.

Storage: Store at room temperature (20-25°C) in a dry, dark place. Stable for >2 years if

protected from moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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